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Compound of Interest

Compound Name: Cholesteryl palmitelaidate

CAS No.: 102679-72-1

Cat. No.: B010240 Get Quote

Executive Summary
Cholesteryl palmitelaidate (CPE) is the ester of cholesterol and palmitelaidic acid (trans-9-

hexadecenoic acid). Unlike its cis-isomer (cholesteryl palmitoleate) or its saturated analog

(cholesteryl palmitate), CPE occupies a unique region in lipid thermodynamics. The trans

double bond at the

position introduces a geometric rigidity that mimics saturated fatty acids while retaining
unsaturation.

This guide delineates the mesomorphic (liquid crystal) behavior of CPE, emphasizing its

monotropic and enantiotropic phase transitions. Understanding these transitions is critical for

applications in liposomal drug delivery systems, where membrane fluidity and packing density

determine encapsulation efficiency, and in atherosclerosis research, where the physical state of

cholesteryl ester droplets influences macrophage uptake.

Molecular Architecture & Thermodynamics
The phase behavior of CPE is governed by the conflict between the rigid steroid nucleus and

the flexible fatty acyl chain.

Structural Impact of the Trans Double Bond
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Steroid Nucleus: The fused tetracyclic ring system provides a rigid, planar core that drives

the formation of layered (smectic) and helical (cholesteric) supramolecular structures.

Acyl Chain:

Palmitate (C16:0): Fully extended, all-trans conformation allows maximum Van der Waals

packing. High

.

Palmitoleate (C16:1 cis): The cis bond introduces a ~30° kink, disrupting packing and

lowering transition temperatures significantly.

Palmitelaidate (C16:1 trans): The trans bond maintains a pseudo-linear chain geometry

similar to the saturated form but with a distinct "step" in the chain. This allows CPE to pack

more efficiently than the cis isomer, resulting in higher transition temperatures and a

broader mesophase range.

Crystallographic Data
X-ray diffraction studies (Srivastava & Craven) reveal that CPE exhibits polymorphism.

Form I: Monoclinic, Space Group

.[1][2] Isostructural with cholesteryl palmitoleate.[1]

Form II: Monoclinic, Space Group

.[1][2] Unique to the trans isomer.

Packing: Molecules arrange in bilayers with antiparallel packing of the steroid cores, a

prerequisite for Smectic A formation.

Phase Behavior Characterization[3][4][5]
CPE exhibits a sequence of thermotropic phase transitions:

Comparative Thermal Transitions (DSC Data)
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The following table synthesizes differential scanning calorimetry (DSC) data, highlighting the

"Trans Effect."

Compound Acyl Chain

Melting
Point (

)

Smectic

Cholesteric
(

)

Cholesteric

Isotropic (

)

Phase
Nature

Cholesteryl

Palmitate
C16:0 (Sat) 77.0 °C 77.5 °C 83.0 °C Enantiotropic

Cholesteryl

Palmitelaidat

e

C16:1 (trans) ~52 - 55 °C* ~65 °C ~78 °C Enantiotropic

Cholesteryl

Palmitoleate
C16:1 (cis) 45.0 °C Monotropic Monotropic Monotropic**

*Note: Exact values depend on solvent history and purity. Trans isomers consistently melt 10-

15°C higher than cis isomers due to efficient packing. **Monotropic: Mesophases are only

observed upon cooling from the melt, not on heating.

Mesophase Textures (Polarized Optical Microscopy)
Smectic A (SmA): Upon cooling from the cholesteric phase, CPE forms a focal conic fan

texture. The molecules are arranged in layers with their long axes perpendicular to the layer

plane.

Cholesteric (Ch): Exhibits a planar texture (Grandjean) with oily streaks. This phase

possesses a helical supramolecular structure that selectively reflects light (iridescence).

Experimental Protocols
Synthesis of Cholesteryl Palmitelaidate
Objective: Synthesize high-purity CPE via Steglich Esterification.

Reagents:
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Cholesterol (

)

Palmitelaidic Acid (trans-9-hexadecenoic acid)

DCC (N,N'-Dicyclohexylcarbodiimide)

DMAP (4-Dimethylaminopyridine)

Dichloromethane (dry)

Workflow:

Dissolution: Dissolve 10 mmol Cholesterol and 11 mmol Palmitelaidic acid in 50 mL dry DCM

under

atmosphere.

Catalysis: Add 1 mmol DMAP.

Coupling: Dropwise add 11 mmol DCC dissolved in DCM at 0°C.

Reaction: Stir at RT for 12-24 hours. Urea precipitate forms.

Filtration: Filter off dicyclohexylurea (DCU).

Workup: Wash filtrate with 0.5N HCl, sat.

, and brine. Dry over

.

Purification: Recrystallize 3x from hot acetone/ethanol (1:1) to remove unreacted fatty acids.

Characterization Workflow (DSC & POM)
Protocol:
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Sample Prep: Load 2-5 mg of recrystallized CPE into an aluminum DSC pan. Seal

hermetically.

Thermal History: Heat to 100°C (Isotropic) to erase thermal history. Hold for 5 min.

Cooling Scan: Cool at 5°C/min to 0°C. Record exotherms (Isotropic

Ch

SmA

Crystal).

Heating Scan: Heat at 5°C/min to 100°C. Record endotherms.

Validation: Confirm phase identity using POM with a hot stage. Look for "oily streaks"

(Cholesteric) transforming into "focal conics" (Smectic) upon cooling.

Visualization of Phase Logic
The following diagram illustrates the thermodynamic pathway and structural logic of

Cholesteryl Palmitelaidate.
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Caption: Thermotropic phase transition pathway of Cholesteryl Palmitelaidate, driven by the

pseudo-linear packing efficiency of the trans-acyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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